Cas no 67048-49-1 (3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid
• CAS No: 67048-49-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 5694226
• PubChem ID: 12437446
• Update Time: 2025-10-23

3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHYLPHENYL)-1,2-THIAZOLE-4-CARBOXYLIC ACID
• 3-(2-METHYLPHENYL)-1,2-THIAZOLE-4-CARBOXYLICACID
• 67048-49-1
• EN300-800088
• 4-Isothiazolecarboxylic acid, 3-(2-methylphenyl)-
• 3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C11H9NO2S/c1-7-4-2-3-5-8(7)10-9(11(13)14)6-15-12-10/h2-6H,1H3,(H,13,14)
• InChI Key： OCTKZENYFZLROH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid

Comprehensive Overview of 3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid (CAS No. 67048-49-1)

3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid (CAS No. 67048-49-1) is a specialized organic compound belonging to the thiazole carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a methylphenyl group and a carboxylic acid moiety in its structure makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid has surged, driven by advancements in medicinal chemistry. The compound’s thiazole ring is a critical pharmacophore, often associated with biological activity. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for its efficacy against various disease targets. Additionally, its potential as a building block in organic synthesis has made it a subject of interest for chemists working on small molecule therapeutics.

One of the most frequently asked questions about CAS No. 67048-49-1 revolves around its solubility and stability. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory applications. Stability studies indicate that it remains intact under standard storage conditions, making it a reliable reagent for long-term research projects. These properties align with the growing trend of sustainable chemistry, where researchers prioritize compounds with minimal degradation and environmental impact.

The synthesis of 3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid typically involves multi-step reactions, including cyclization and oxidation processes. Modern synthetic routes emphasize green chemistry principles, such as reducing waste and using catalytic methods. This approach resonates with the broader scientific community’s focus on eco-friendly synthesis, a topic frequently searched in academic and industrial circles. The compound’s compatibility with microwave-assisted synthesis further enhances its appeal, as this technique reduces reaction times and energy consumption.

From a commercial perspective, CAS No. 67048-49-1 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Pricing and availability are common queries among buyers, reflecting the compound’s niche but growing market. Its applications extend beyond pharmaceuticals, including material science, where it is investigated for its potential in organic electronics and polymers. This multidisciplinary relevance underscores its value in both academic and industrial settings.

In conclusion, 3-(2-Methylphenyl)-1,2-thiazole-4-carboxylic acid (CAS No. 67048-49-1) is a compound of significant scientific and commercial interest. Its structural features, synthetic versatility, and potential applications in drug discovery and material science make it a focal point for ongoing research. As the scientific community continues to explore heterocyclic chemistry, this compound is poised to play a pivotal role in future innovations.